Cas no 2319719-00-9 (N,N-diphenyl-5H,6H,7H-pyrrolo3,4-bpyridine-6-carboxamide)

• Product Name: N,N-diphenyl-5H,6H,7H-pyrrolo3,4-bpyridine-6-carboxamide
• CAS No: 2319719-00-9
• MF: C₂₀H₁₇N₃O
• MW: 315.368484258652
• CID: 6270279
• PubChem ID: 121191139
• Update Time: 2025-10-22

N,N-diphenyl-5H,6H,7H-pyrrolo3,4-bpyridine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-diphenyl-5H,6H,7H-pyrrolo3,4-bpyridine-6-carboxamide
• CHEMBL5004208
• 2319719-00-9
• N,N-diphenyl-5,7-dihydropyrrolo[3,4-b]pyridine-6-carboxamide
• AKOS032749458
• F6555-6442
• N,N-diphenyl-5H-pyrrolo[3,4-b]pyridine-6(7H)-carboxamide
• N,N-diphenyl-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxamide

• Inchi： 1S/C20H17N3O/c24-20(22-14-16-8-7-13-21-19(16)15-22)23(17-9-3-1-4-10-17)18-11-5-2-6-12-18/h1-13H,14-15H2
• InChI Key： YFTJYRUKHVEFDT-UHFFFAOYSA-N
• SMILES： O=C(N(C1C=CC=CC=1)C1C=CC=CC=1)N1CC2C(=CC=CN=2)C1

Computed Properties

• Exact Mass: 315.137162174g/mol
• Monoisotopic Mass: 315.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 36.4Ų

Additional information on N,N-diphenyl-5H,6H,7H-pyrrolo3,4-bpyridine-6-carboxamide

Introduction to N,N-diphenyl-5H,6H,7H-pyrrolo3,4-bpyridine-6-carboxamide (CAS No. 2319719-00-9)

N,N-diphenyl-5H,6H,7H-pyrrolo3,4-bpyridine-6-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2319719-00-9, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The intricate structure of this molecule, featuring a fused pyrrole and pyridine ring system, makes it a subject of intense interest for scientists exploring novel therapeutic agents.

The chemical formula of N,N-diphenyl-5H,6H,7H-pyrrolo3,4-bpyridine-6-carboxamide underscores its complexity and the potential for diverse interactions with biological targets. The presence of two phenyl groups at the nitrogen atoms enhances its lipophilicity, which is a critical factor in drug design for improving membrane permeability and bioavailability. This structural feature has been leveraged in various research studies to develop compounds with enhanced pharmacokinetic properties.

In recent years, the field of medicinal chemistry has seen a surge in the exploration of heterocyclic compounds due to their vast potential in drug discovery. Pyrrole derivatives, in particular, have been extensively studied for their role in modulating various biological pathways. The specific arrangement of atoms in N,N-diphenyl-5H,6H,7H-pyrrolo3,4-bpyridine-6-carboxamide allows for selective binding to target proteins and enzymes, making it a valuable scaffold for developing small-molecule inhibitors.

One of the most compelling aspects of this compound is its versatility in serving as a precursor for more complex derivatives. Researchers have utilized N,N-diphenyl-5H,6H,7H-pyrrolo3,4-bpyridine-6-carboxamide as a starting material to synthesize novel analogs with tailored biological activities. These derivatives have shown promise in preclinical studies as potential treatments for various diseases, including cancer and neurological disorders.

The synthesis of N,N-diphenyl-5H,6H,7H-pyrrolo3,4-bpyridine-6-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled chemists to optimize the yield and purity of this compound. These advancements have not only facilitated its use in research but also paved the way for large-scale production if future clinical applications are approved.

Recent studies have highlighted the potential of N,N-diphenyl-5H,6H,7H-pyrrolo3,4-bpyridine-6-carboxamide in modulating enzyme activity and inhibiting key pathways involved in disease progression. For instance, research has demonstrated its ability to interact with specific kinases and transcription factors, which are crucial targets in oncology. The compound's unique structural features allow it to bind tightly to these targets, potentially leading to the development of more effective anticancer drugs.

The pharmacological profile of N,N-diphenyl-5H,6H,7H-pyrrolo3,4-bpyridine-6-carboxamide has been further explored through computational modeling and experimental validation. These studies have provided insights into its mechanism of action and its potential side effects. By understanding how this compound interacts with biological systems at a molecular level, researchers can design more targeted therapies with improved safety profiles.

The regulatory landscape for pharmaceutical compounds like N,N-diphenyl-5H,6H,7H-pyrrolo3,4-bpyridine-6-carboxamide is stringent but well-established. Manufacturers must adhere to rigorous guidelines to ensure the safety and efficacy of their products before they can be approved for clinical use. The ongoing research into this compound is contributing valuable data that will inform future regulatory decisions and potentially lead to breakthroughs in treating complex diseases.

In conclusion, N,N-diphenyl-5H,6H,7H-pyrrolo3,4-bpyridine-6-carboxamide represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable tool for researchers developing new treatments. As scientific understanding continues to evolve，this compound will likely play an increasingly important role in the fight against various diseases.